2,2-dimethyl-N-[(1-methyl-1H-benzimidazol-2-yl)methyl]propanamide

• IUPAC Name: 2,2-dimethyl-N-[(1-methylbenzimidazol-2-yl)methyl]propanamide
• InChI: InChI=1S/C14H19N3O/c1-14(2,3)13(18)15-9-12-16-10-7-5-6-8-11(10)17(12)4/h5-8H,9H2,1-4H3,(H,15,18)
• InChI Key: HAPHCEKDYPUAIT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NCC1=NC2=CC=CC=C2N1C
• Molecular Formula: C14H19N3O
• Molecular Weight: 245.32 g/mol

Description

2,2-dimethyl-N-[(1-methyl-1H-benzimidazol-2-yl)methyl]propanamide is a chemical compound that has been extensively studied in scientific research. It is commonly referred to as DM-BIP or DM-BIM and is a member of the benzimidazole family of compounds.

Scientific Research Applications

DM-BIP has been extensively studied for its potential therapeutic applications, particularly in the treatment of cancer. It has been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death, in cancer cells. DM-BIP has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease.

Mechanism of Action

The mechanism of action of DM-BIP is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes involved in cell growth and division. It may also act by disrupting the normal functioning of the cell membrane.
Biochemical and Physiological Effects:
DM-BIP has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in cell growth and division, as well as induce apoptosis in cancer cells. DM-BIP has also been shown to have antioxidant properties and may protect against oxidative stress.

Advantages and Limitations for Lab Experiments

DM-BIP has a number of advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It is also relatively non-toxic and has low side effects. However, DM-BIP has some limitations, including its solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are a number of future directions for research on DM-BIP. One area of research could focus on further elucidating the mechanism of action of DM-BIP, particularly in relation to its effects on cancer cells. Another area of research could focus on developing new methods for synthesizing DM-BIP that are more efficient and cost-effective. Additionally, research could focus on developing new formulations of DM-BIP that improve its solubility in water and make it more suitable for use in a wider range of experiments.

Synthesis Methods

DM-BIP can be synthesized using a variety of methods, including the reaction of 1-methyl-1H-benzimidazole with 2,2-dimethylpropanoyl chloride in the presence of a base. Another method involves reacting 1-methyl-1H-benzimidazole with 2,2-dimethylpropanoic acid in the presence of a dehydrating agent.